Cas no 2827058-60-4 (5-(2,2-Difluoroethoxy)-4,6-dimethoxy-pyrimidin-2-amine)

• Product Name: 5-(2,2-Difluoroethoxy)-4,6-dimethoxy-pyrimidin-2-amine
• CAS No: 2827058-60-4
• MF: C₈H₁₁F₂N₃O₃
• MW: 235.188048601151
• CID: 6795911
• PubChem ID: 164908282
• Update Time: 2025-10-30

5-(2,2-Difluoroethoxy)-4,6-dimethoxy-pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2827058-60-4
• MFCD34791360
• F93746
• 5-(2,2-DIFLUOROETHOXY)-4,6-DIMETHOXY-PYRIMIDIN-2-AMINE
• 5-(2,2-Difluoroethoxy)-4,6-dimethoxy-pyrimidin-2-amine

• Inchi： 1S/C8H11F2N3O3/c1-14-6-5(16-3-4(9)10)7(15-2)13-8(11)12-6/h4H,3H2,1-2H3,(H2,11,12,13)
• InChI Key： SFTHHVSRHABNCY-UHFFFAOYSA-N
• SMILES： FC(COC1=C(N=C(N)N=C1OC)OC)F

Computed Properties

• Exact Mass: 235.07684755g/mol
• Monoisotopic Mass: 235.07684755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.5Ų

Additional information on 5-(2,2-Difluoroethoxy)-4,6-dimethoxy-pyrimidin-2-amine

Comprehensive Overview of 5-(2,2-Difluoroethoxy)-4,6-dimethoxy-pyrimidin-2-amine (CAS No. 2827058-60-4)

The compound 5-(2,2-Difluoroethoxy)-4,6-dimethoxy-pyrimidin-2-amine (CAS No. 2827058-60-4) is a fluorinated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoroethoxy and dimethoxy substituents, make it a promising candidate for various applications. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. The compound's pyrimidine core is a common motif in bioactive molecules, further enhancing its relevance in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like 5-(2,2-Difluoroethoxy)-4,6-dimethoxy-pyrimidin-2-amine has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing interest in precision medicine and targeted therapies, where fluorination plays a critical role in optimizing drug properties. The compound's CAS No. 2827058-60-4 is frequently searched in academic and industrial databases, reflecting its importance in cutting-edge research. Additionally, its potential applications in crop protection and agrochemical formulations have sparked discussions among scientists and industry professionals.

The synthesis of 5-(2,2-Difluoroethoxy)-4,6-dimethoxy-pyrimidin-2-amine involves sophisticated organic chemistry techniques, including nucleophilic substitution and fluorination reactions. Its amine functionality offers versatility for further derivatization, making it a valuable intermediate in multi-step syntheses. Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and consistency for research purposes. These methods are crucial for meeting the stringent quality standards required in pharmaceutical development.

From an environmental perspective, the biodegradability and ecotoxicology of fluorinated pyrimidines like CAS No. 2827058-60-4 are subjects of ongoing investigation. As sustainability becomes a key concern in chemical manufacturing, researchers are evaluating greener synthesis routes and safer alternatives. This aligns with the broader industry shift toward green chemistry and sustainable practices, which are highly searched topics in scientific and regulatory communities. The compound's potential role in biodegradable agrochemicals further underscores its relevance in this context.

In summary, 5-(2,2-Difluoroethoxy)-4,6-dimethoxy-pyrimidin-2-amine (CAS No. 2827058-60-4) represents a fascinating intersection of medicinal chemistry, agrochemical innovation, and environmental sustainability. Its structural uniqueness and functional versatility make it a compound of enduring interest in both academic and industrial settings. As research continues to uncover new applications and synthetic methodologies, this molecule is poised to remain a focal point in the quest for advanced therapeutic and agricultural solutions.